Cas no 1361817-36-8 (2,5-Bis(2,3-dichlorophenyl)isonicotinonitrile)

• Product Name: 2,5-Bis(2,3-dichlorophenyl)isonicotinonitrile
• CAS No: 1361817-36-8
• MF: C₁₈H₈Cl₄N₂
• MW: 394.081520080566
• CID: 4911973
• Update Time: 2025-06-14

2,5-Bis(2,3-dichlorophenyl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(2,3-dichlorophenyl)isonicotinonitrile

• Inchi： 1S/C18H8Cl4N2/c19-14-5-1-3-11(17(14)21)13-9-24-16(7-10(13)8-23)12-4-2-6-15(20)18(12)22/h1-7,9H
• InChI Key： PZFHQEMXHCPMFW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1=CN=C(C=C1C#N)C1C=CC=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 479
• XLogP3: 6.4
• Topological Polar Surface Area: 36.7

Additional information on 2,5-Bis(2,3-dichlorophenyl)isonicotinonitrile

Recent Advances in the Study of 2,5-Bis(2,3-dichlorophenyl)isonicotinonitrile (CAS: 1361817-36-8)

The compound 2,5-Bis(2,3-dichlorophenyl)isonicotinonitrile (CAS: 1361817-36-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that 2,5-Bis(2,3-dichlorophenyl)isonicotinonitrile exhibits strong inhibitory effects on certain kinase enzymes, which are often implicated in cancer progression. The study utilized advanced computational modeling and in vitro assays to elucidate the compound's binding affinity and selectivity, providing a foundation for further optimization.

In addition to its kinase inhibitory properties, the compound has also been investigated for its potential in treating neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience revealed that 2,5-Bis(2,3-dichlorophenyl)isonicotinonitrile can cross the blood-brain barrier and modulate neuroinflammatory responses in animal models. This finding opens new avenues for developing therapies targeting conditions such as Alzheimer's and Parkinson's diseases.

The synthesis of 2,5-Bis(2,3-dichlorophenyl)isonicotinonitrile has also seen advancements. A recent publication in Organic Letters (2024) described a novel, high-yield synthetic route that improves the scalability and purity of the compound. This development is particularly significant for industrial applications, where consistent and efficient production is critical.

Despite these promising findings, challenges remain. The compound's pharmacokinetic properties, such as its metabolic stability and bioavailability, require further optimization. Ongoing research is exploring structural modifications to enhance these characteristics while maintaining the compound's therapeutic efficacy.

In conclusion, 2,5-Bis(2,3-dichlorophenyl)isonicotinonitrile (CAS: 1361817-36-8) represents a promising candidate for drug development, with potential applications in oncology and neurology. Continued research efforts are essential to fully realize its therapeutic potential and address existing limitations.